N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(2-fluorophenoxy)propanamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-2-(2-fluorophenoxy)propanamide
• InChI: InChI=1S/C17H16FN3O4S/c1-10(25-13-5-3-2-4-11(13)18)15(22)19-7-8-21-16(23)14-12(6-9-26-14)20-17(21)24/h2-6,9-10H,7-8H2,1H3,(H,19,22)(H,20,24)
• InChI Key: LYGIECTVNVARFS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1C(=O)C2=C(C=CS2)NC1=O)OC3=CC=CC=C3F
• Molecular Formula: C17H16FN3O4S
• Molecular Weight: 377.4 g/mol

Description

N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(2-fluorophenoxy)propanamide is a useful research compound. Its molecular formula is C17H16FN3O4S and its molecular weight is 377.39. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(2-fluorophenoxy)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(2-fluorophenoxy)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Compounds similar to N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(2-fluorophenoxy)propanamide have been extensively studied for their anticancer properties. For instance, fluoropyrimidines, a class of compounds to which this molecule is structurally related, have been a cornerstone in the treatment of various cancers. The metabolism of these compounds in the body, their pharmacokinetics, and their mechanism of action have been subjects of research to optimize their therapeutic efficacy and minimize toxicity (Deenen et al., 2017).

Pharmacogenetics and Toxicity Management

Research has shown a strong association between genetic polymorphisms in the dihydropyrimidine dehydrogenase (DPD) gene and fluoropyrimidine-related toxicity. This insight is crucial for individualizing chemotherapy to avoid severe side effects. Pretreatment screening for such genetic markers can significantly improve patient safety during chemotherapy (Meulendijks et al., 2016).

Neurological Effects

The neurotoxic effects of fluoropyrimidines have also been documented, with studies reporting instances of encephalopathy and other severe neurological outcomes in patients undergoing treatment. These findings highlight the importance of monitoring and managing potential neurological side effects in patients receiving fluoropyrimidine-based therapies (Cheung et al., 2008).

Environmental and Dietary Exposures

Research on environmental chemicals similar to N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(2-fluorophenoxy)propanamide has raised concerns about their ubiquity in food and the potential for long-term exposure to disrupt endocrine function in humans. Studies in this area aim to understand the extent of exposure and its implications for human health, underscoring the need for regulatory measures to protect public health (Guenther et al., 2002).